Cas no 13945-80-7 (Nonanedinitrile,2,2,8,8-tetramethyl-)

• Product Name: Nonanedinitrile,2,2,8,8-tetramethyl-
• CAS No: 13945-80-7
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 229941
• PubChem ID: 264246
• Update Time: 2025-04-19

Nonanedinitrile,2,2,8,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Nonanedinitrile,2,2,8,8-tetramethyl-
• 2,2,8,8-tetramethylnonanedinitrile
• 2,2,8,8-Tetramethyl-azelainsaeure-dinitril
• 2,2,8,8-Tetramethylnonandinitril
• 2,2,8,8-tetramethyl-nonanedinitrile
• AC1L6BGQ
• AC1Q4QRX
• AG-J-43394
• AR-1D0795
• CTK4C1815
• NSC99247
• DTXSID00295010
• NSC-99247
• 13945-80-7

• Inchi： 1S/C13H22N2/c1-12(2,10-14)8-6-5-7-9-13(3,4)11-15/h5-9H2,1-4H3
• InChI Key： YCVYNODSHCUHLH-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)CCCCCC(C#N)(C)C

Computed Properties

• Exact Mass: 206.17846
• Monoisotopic Mass: 206.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58
• LogP: 4.03646